Cas no 7569-87-1 (3-Chloro-4-methoxyphenethylamine)

• Product Name: 3-Chloro-4-methoxyphenethylamine
• CAS No: 7569-87-1
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD00996131
• CID: 981972
• PubChem ID: 2757644
• Update Time: 2025-08-05

3-Chloro-4-methoxyphenethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-methoxy-phenyl)-ethylamine
• 2-(3-chloro-4-methoxyphenyl)ethanamine
• 3-Chloro-4-methoxyphenethylamine
• Benzeneethanamine, 3-chloro-4-methoxy-
• 3-Chloro-4-methoxyphenethyl amine
• 2-(3-chloro-4-methoxy-phenyl)-ethyl-amine
• AKOS010948973
• 2-(3-Chloro-4-methoxy-phenyl)ethylamine
• A838489
• : 2-(3-CHLORO-4-METHOXY-PHENYL)-ETHYLAMINE
• FT-0681592
• SCHEMBL714973
• 2-(3-Chloro-4-methoxyphenyl)ethylamine
• EN300-1967584
• DTXSID40373987
• 2-(3-chloro-4-methoxyphenyl)ethan-1-amine
• RRYLJVQKSZWVQA-UHFFFAOYSA-N
• AM20041122
• [2-(3-chloro-4-methoxyphenyl)ethyl]amine
• E83180
• 2-(3-chloro-4-methoxy-phenyl)-ethylamine, AldrichCPR
• 7569-87-1

• MDL： MFCD00996131
• Inchi： 1S/C9H12ClNO/c1-12-9-3-2-7(4-5-11)6-8(9)10/h2-3,6H,4-5,11H2,1H3
• InChI Key： RRYLJVQKSZWVQA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCN)OC

Computed Properties

• Exact Mass: 185.06100
• Monoisotopic Mass: 185.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 2.55010

3-Chloro-4-methoxyphenethylamine Security Information

• Hazard Category Code： 36
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Chloro-4-methoxyphenethylamine

Introduction to 3-Chloro-4-methoxyphenethylamine (CAS No. 7569-87-1)

3-Chloro-4-methoxyphenethylamine, with the chemical formula C₈H₉ClNO, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its structural features, which include a phenethylamine core substituted with a chlorine atom at the third position and a methoxy group at the fourth position. The presence of these functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The CAS No. 7569-87-1 is a unique identifier for this compound, ensuring precise classification and recognition within scientific literature and databases. The molecular structure of 3-Chloro-4-methoxyphenethylamine contributes to its reactivity and potential applications in drug development. Its aromatic ring system and the electron-withdrawing effect of the chlorine atom enhance its utility as a building block in organic synthesis.

In recent years, there has been growing interest in phenethylamine derivatives due to their potential biological activities. Research has highlighted the role of such compounds in modulating neurotransmitter systems, which has implications for the treatment of neurological and psychiatric disorders. The 3-Chloro-4-methoxyphenethylamine structure has been explored for its interactions with various receptors and enzymes, making it a subject of extensive study in medicinal chemistry.

One of the most compelling aspects of 3-Chloro-4-methoxyphenethylamine is its role as a precursor in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of amphetamines and related derivatives, which are known for their stimulant properties. However, it is crucial to note that these applications are primarily within research settings and do not imply any endorsement for non-medical use.

TheCAS No. 7569-87-1 compound exhibits interesting physicochemical properties that make it valuable in synthetic chemistry. Its solubility profile, melting point, and stability under various conditions are well-documented, providing researchers with reliable data for experimental design. These properties are essential for optimizing reaction conditions and ensuring high yields in synthetic routes.

Recent advancements in computational chemistry have allowed for more accurate predictions of the behavior of 3-Chloro-4-methoxyphenethylamine in different environments. Molecular modeling studies have provided insights into its binding affinity with biological targets, which is crucial for drug design. These computational approaches complement traditional experimental methods, offering a more comprehensive understanding of the compound's potential applications.

The pharmaceutical industry has shown particular interest in developing novel therapeutic agents based on phenethylamine scaffolds. The3-Chloro-4-methoxyphenethylamine derivative stands out as a promising candidate due to its structural versatility and biological activity. Researchers are exploring its potential as an intermediate in the synthesis of drugs targeting conditions such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD).

In addition to its pharmaceutical applications, 3-Chloro-4-methoxyphenethylamine has found utility in agrochemical research. Its structural features make it a suitable candidate for developing new pesticides and herbicides that target specific enzymatic pathways in plants and pests. This dual functionality highlights the compound's broad applicability across different scientific domains.

The synthesis ofCAS No. 7569-87-1 involves multi-step organic reactions that require careful optimization to achieve high purity and yield. Common synthetic routes include nucleophilic substitution reactions, reduction processes, and functional group transformations. Each step must be meticulously controlled to prevent side reactions and ensure the formation of the desired product.

Safety considerations are paramount when handling 3-Chloro-4-methoxyphenethylamine due to its reactivity and potential health effects. Proper storage conditions, personal protective equipment (PPE), and laboratory protocols must be followed to minimize risks associated with its use. These measures ensure that researchers can conduct experiments safely while maintaining high standards of laboratory practice.

The growing body of research on phenethylamine derivatives underscores their importance in modern chemistry. The3-Chloro-4-methoxyphenethylamine compound continues to be a subject of investigation due to its unique properties and potential applications. As scientific understanding evolves, new possibilities for utilizing this molecule may emerge, further solidifying its role as a key player in pharmaceutical and chemical research.